Cas no 20356-92-7 (7-Oxo-nonanoic acid)

• Product Name: 7-Oxo-nonanoic acid
• CAS No: 20356-92-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1075251
• PubChem ID: 545982
• Update Time: 2025-07-31

7-Oxo-nonanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxo-nonanoic acid
• 6-propionyl n-caproic acid
• 7-Oxo-nonansaeure
• AC1LC14I
• AG-E-49181
• CTK4E4017
• DB-229650
• LMFA01060026
• AKOS006277607
• 7-ketopelargonic acid
• MFCD01320161
• SCHEMBL2075316
• DTXSID60942513
• CHEBI:179515
• MS-21585
• Nonanoic acid, 7-oxo-
• 7-oxo-nonanoicacid
• 20356-92-7
• BMDUEIZQNLDNCI-UHFFFAOYSA-N
• 7-Oxononanoic acid

• MDL： MFCD01320161
• Inchi： 1S/C9H16O3/c1-2-8(10)6-4-3-5-7-9(11)12/h2-7H2,1H3,(H,11,12)
• InChI Key： BMDUEIZQNLDNCI-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCCCC(=O)O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Additional information on 7-Oxo-nonanoic acid

7-Oxo-nonanoic Acid (CAS No. 20356-92-7): A Comprehensive Overview of Properties, Applications, and Market Trends

7-Oxo-nonanoic acid (CAS No. 20356-92-7) is a specialized organic compound that has garnered significant attention in various industries due to its unique chemical properties and versatile applications. This nine-carbon fatty acid derivative, characterized by a ketone group at the seventh position, serves as a valuable intermediate in the synthesis of more complex molecules. The growing interest in bioactive compounds and sustainable chemistry has positioned 7-Oxo-nonanoic acid as a compound of interest for researchers and industrial applications alike.

The molecular structure of 7-Oxo-nonanoic acid consists of a carboxylic acid functional group at one end and a ketone group at the seventh carbon, making it a bifunctional molecule. This structural feature allows it to participate in various chemical reactions, including esterification, reduction, and condensation reactions, which are crucial in pharmaceutical and fragrance industries. Recent studies have explored its potential as a precursor for flavor and fragrance compounds, aligning with the increasing consumer demand for natural and sustainable ingredients in personal care products.

In the pharmaceutical sector, 7-Oxo-nonanoic acid has shown promise as a building block for drug development. Researchers are investigating its derivatives for potential anti-inflammatory and antimicrobial properties, topics that have gained traction due to the global focus on health and wellness. The compound's ability to modulate biological pathways makes it a candidate for further study in metabolic disorders, a hot topic in medical research given the rising prevalence of conditions like diabetes and obesity.

The industrial applications of 7-Oxo-nonanoic acid extend to the field of polymer chemistry, where it serves as a monomer or cross-linking agent. With the increasing emphasis on biodegradable materials and green chemistry, this compound has attracted attention as a potential component in environmentally friendly polymers. Manufacturers are exploring its use in creating sustainable packaging solutions, responding to consumer demands for eco-conscious products and corporate sustainability initiatives.

From a market perspective, the demand for 7-Oxo-nonanoic acid has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. The Asia-Pacific market has emerged as a significant consumer, driven by expanding research and development activities in countries like China and India. Industry analysts project continued growth for this compound, especially as applications in cosmeceuticals and functional materials continue to develop.

Quality control and synthesis optimization remain important topics in the production of 7-Oxo-nonanoic acid. Advanced analytical techniques such as HPLC and GC-MS are routinely employed to ensure purity and consistency, addressing the stringent requirements of pharmaceutical and high-end chemical applications. The development of more efficient synthetic routes using catalytic processes has become a focus area, aligning with the chemical industry's push toward atom economy and reduced environmental impact.

Storage and handling of 7-Oxo-nonanoic acid require standard precautions for carboxylic acid compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. These practical considerations are frequently searched by laboratory technicians and quality control professionals working with this material.

Looking toward the future, research into 7-Oxo-nonanoic acid continues to uncover new potential applications. Recent studies have explored its role in plant growth regulation and as a potential signaling molecule in biological systems. These emerging applications position the compound at the intersection of agricultural chemistry and biotechnology, two fields experiencing rapid growth and innovation.

For researchers and industry professionals seeking detailed technical information about 7-Oxo-nonanoic acid, key data points include its molecular weight (172.22 g/mol), melting point (approximately 35-38°C), and solubility profile (soluble in most organic solvents). These specifications are crucial for formulation scientists and process chemists working with this versatile intermediate.

The evolving regulatory landscape for chemical substances has also impacted 7-Oxo-nonanoic acid production and applications. Manufacturers must stay informed about regional chemical regulations and REACH compliance requirements, particularly for European markets. This regulatory awareness has become increasingly important as global chemical safety standards continue to harmonize.

In academic circles, 7-Oxo-nonanoic acid serves as an interesting case study in organic synthesis education. Its straightforward yet versatile structure makes it an excellent teaching tool for demonstrating fundamental reactions in advanced organic chemistry courses. This educational application contributes to the compound's continued relevance in chemical research and development.

As analytical techniques advance, new characterization methods for 7-Oxo-nonanoic acid and its derivatives continue to emerge. Techniques such as NMR spectroscopy and mass spectrometry provide deeper insights into its molecular behavior and interactions, supporting more sophisticated applications in material science and medicinal chemistry.

The commercial availability of 7-Oxo-nonanoic acid has expanded in recent years, with multiple suppliers offering the compound in various purity grades and quantities. This increased accessibility has facilitated broader research into its applications while maintaining competitive pricing in the specialty chemicals market.

Environmental considerations surrounding 7-Oxo-nonanoic acid have also come into focus, particularly regarding its biodegradability and ecological impact. Preliminary studies suggest favorable environmental profiles, supporting its use in green chemistry applications and sustainable product development.

In conclusion, 7-Oxo-nonanoic acid (CAS No. 20356-92-7) represents a versatile and increasingly important chemical intermediate with applications spanning pharmaceuticals, fragrances, materials science, and beyond. Its unique structural features and growing range of applications position it as a compound of continuing interest in both academic and industrial settings. As research progresses and new applications emerge, 7-Oxo-nonanoic acid is likely to maintain its relevance in the evolving landscape of specialty chemicals.